N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride

• IUPAC Name: N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride
• InChI: InChI=1S/C15H16N6OS.ClH/c22-15(18-10-1-2-14-12(7-10)17-9-23-14)13-8-21(20-19-13)11-3-5-16-6-4-11;/h1-2,7-9,11,16H,3-6H2,(H,18,22);1H
• InChI Key: MSWZCAUNKODGRY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2C=C(N=N2)C(=O)NC3=CC4=C(C=C3)SC=N4.Cl
• Molecular Formula: C15H17ClN6OS
• Molecular Weight: 364.9 g/mol

Description

N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride is a complex organic compound that belongs to the class of benzothiazole derivatives. Benzothiazoles are known for their diverse biological activities and are widely used in medicinal chemistry. This compound, in particular, has shown potential in various scientific research applications due to its unique structural features.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride typically involves multiple steps, starting with the formation of the benzothiazole ring. Common synthetic methods include:

Condensation of 2-aminobenzenethiol with aldehydes or ketones: This reaction forms the benzothiazole core.

Cyclization reactions: Using thioamides or carbon dioxide as raw materials to form the benzothiazole ring.

Formation of the triazole ring: This can be achieved through cycloaddition reactions involving azides and alkynes.

Industrial Production Methods

Industrial production of this compound may involve:

Microwave irradiation: To accelerate the reaction rates and improve yields.

One-pot multicomponent reactions: To streamline the synthesis process and reduce the number of purification steps.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride undergoes various chemical reactions, including:

Oxidation: Using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Dioxane, ethanol, and water are commonly used solvents in these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an anti-tubercular agent.

Biological Studies: Used in studies related to enzyme inhibition and protein-ligand interactions.

Industrial Applications: Utilized in the development of new materials with specific biological activities.

Mechanism of Action

The mechanism of action of N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride involves:

Molecular Targets: It targets specific enzymes or proteins, inhibiting their activity.

Pathways Involved: The compound may interfere with metabolic pathways or signal transduction processes, leading to its biological effects.

Comparison with Similar Compounds

Similar Compounds

2-arylbenzothiazoles: Known for their anti-cancer and anti-bacterial activities.

Benzothiazole derivatives: Used as enzyme inhibitors and imaging reagents.

Uniqueness

N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride is unique due to its combination of benzothiazole and triazole rings, which confer distinct biological activities and make it a versatile compound in scientific research.